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Compound of Interest

Compound Name: FM19G11

Cat. No.: B341635

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling, use, and
disposal of FM19G11, a potent inhibitor of Hypoxia-Inducible Factors (HIF). Adherence to these
guidelines is essential to ensure personnel safety and maintain experimental integrity.

Personal Protective Equipment (PPE)

Given that a specific Safety Data Sheet (SDS) for FM19G11 is not readily available, a
conservative approach to personal protection is mandatory. The following PPE is required at a
minimum when handling FM19G11 in either solid or solution form.[1][2][3][4][5]
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Equipment Specification Rationale

FM19G11 is often dissolved in
Dimethyl Sulfoxide (DMSO),
Double-gloving with nitrile or which can facilitate skin
Gloves .
butyl rubber gloves. absorption of other
substances.[6] Double gloving

provides an additional barrier.

Protects against splashes of

) solutions containing FM19G11
) Chemical splash goggles or a
Eye Protection ) and/or solvents. Standard
full-face shield. ) o
safety glasses are insufficient.

[1]3]

i ) Protects skin and personal
Lab Coat A fire-resistant lab coat. ) ) )
clothing from potential spills.

A fume hood is crucial when

) - ) handling the powdered form of
, _ Use in a certified chemical _ _
Respiratory Protection FM19G11 to prevent inhalation
fume hood. ] ] ]
and when working with volatile

solvents like DMSO.[7]

Prevents injuries from dropped
Footwear Closed-toe shoes. ) )
objects or spills.[3]

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to maintain the stability of FM19G11 and
ensure the safety of laboratory personnel.[8][9]

Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

o Store FM19G11 in a cool, dry, and dark place.[8] Recommended storage temperatures are
typically refrigerated (2-8°C) for short-term and frozen (-20°C or below) for long-term storage
to prevent degradation.[8]
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o Keep the container tightly sealed to protect from moisture and light.[8]

e Segregate FM19G11 from incompatible chemicals, such as strong oxidizing agents.[8]
Preparation of Solutions:

e FM19G11 is soluble in DMSO.[10][11]

 All handling of the powdered form of FM19G11 must be conducted in a chemical fume hood
to avoid inhalation of the powder.[7]

e When preparing solutions, add the solvent to the powdered FM19G11 slowly to avoid
splashing.

o Clearly label all solutions with the chemical name, concentration, solvent, date of
preparation, and appropriate hazard warnings.[8]

Experimental Use:
o Always wear the full required PPE when handling FM19G11 solutions.

o Conduct all experimental procedures involving FM19G11 within a chemical fume hood.
e Avoid the creation of aerosols.
» Wash hands thoroughly after handling, even if gloves were worn.[12]

Disposal Plan

The disposal of FM19G11 and any contaminated materials must be handled as hazardous
waste in accordance with institutional and local regulations.[13][14]

e Solid Waste: Collect any unused solid FM19G11 and any materials used for cleaning up
spills (e.g., absorbent pads, contaminated gloves) in a designated, sealed, and clearly
labeled hazardous waste container.

e Liquid Waste: Solutions of FM19G11, particularly those in DMSO, should be collected in a
designated, sealed, and clearly labeled hazardous waste container for organic solvents.[6]
[13] Do not dispose of these solutions down the drain.
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e Sharps: Any needles or other sharps contaminated with FM19G11 must be disposed of in a

designated sharps container.

Mechanism of Action: HIF-1a Inhibition

FM19G11 is a potent inhibitor of the Hypoxia-Inducible Factor-1 alpha (HIF-1a) pathway.[10]
[11][15][16][17] Under normal oxygen conditions (normoxia), HIF-1a is hydroxylated by prolyl
hydroxylases (PHDs), which leads to its recognition by the von Hippel-Lindau (VHL) E3
ubiquitin ligase complex, resulting in its ubiquitination and subsequent degradation by the
proteasome.[18][19][20]

Under hypoxic conditions, the activity of PHDs is inhibited, allowing HIF-1a to stabilize and
translocate to the nucleus. In the nucleus, it dimerizes with HIF-13 (also known as ARNT) and
binds to Hypoxia Response Elements (HRES) in the promoter regions of target genes,
activating their transcription.[19][21][22] These genes are involved in various cellular processes
such as angiogenesis, glucose metabolism, and cell survival.

FM19G11 acts by inhibiting the accumulation of HIF-1a protein, thereby preventing the
transcription of its target genes.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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